2-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 2-(2,5-dimethylpyrrol-1-yl)isoindole-1,3-dione
• InChI: InChI=1S/C14H12N2O2/c1-9-7-8-10(2)15(9)16-13(17)11-5-3-4-6-12(11)14(16)18/h3-8H,1-2H3
• InChI Key: RVUWZDRJNKQOIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1N2C(=O)C3=CC=CC=C3C2=O)C

Description

2-(2,5-dimethyl-1H-pyrrol-1-yl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C14H12N2O2 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred suspension of N-aminophthalimide (19.75 g), acetonylacetone (14.3 ml), p-toluenesulfonic acid (5 mg), and toluene (406 ml) was heated at reflux for 1 hour and cooled to room temperature. The reaction mixture was combined with another reaction mixture and the entire mixture decolorized with activated charcoal. Filtration through a bed of celite gave a solution which upon partial concentration resulted in crystallization of the desired product as a solid (11.0 g), m.p. 182.5°-183.5° C.

Synthesis routes and methods II

Procedure details

A mixture of N-amino-phthalimide (50 g) and 2,5-hexadione (35.2 g) in 400 ml acetic acid was refluxed for 48 hours, stripped of solvent, slurried in methylene chloride and filtered. The filtrate was washed with saturated sodium bicarbonate solution, dried and stripped to yield N-(2,5-dimethylpyrrol-1-yl)-phthalimide (98%).